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Compound of Interest

Compound Name: BBrCl

Cat. No.: B13756965 Get Quote

Disclaimer: Detailed experimental and quantitative data for specific bromochloroborane

compounds (e.g., BCl₂Br, BClBr₂) are scarce in publicly available scientific literature. This guide

provides a comprehensive overview based on the established principles of boron halide

chemistry, offering insights into the probable synthesis, reactivity, and properties of these mixed

halides.

Introduction to Bromochloroboranes
Bromochloroboranes are mixed boron halides containing both bromine and chlorine atoms

covalently bonded to a central boron atom. Like other boron trihalides, they are expected to be

potent Lewis acids due to the electron-deficient nature of the boron center. Their chemistry is

governed by the high reactivity of the boron-halogen bonds and the electrophilicity of the boron

atom. While specific compounds like bromodichloroborane (BCl₂Br) and dibromochloroborane

(BClBr₂) are not commonly isolated and stored, they can be generated in situ for synthetic

purposes. A related compound, Bromochloroborane (BBrClH), is listed in chemical databases,

though extensive experimental data is lacking.

Physical and Chemical Properties
Quantitative data for simple bromochloroboranes is limited. The following table summarizes the

available information for Bromochloroborane (BBrClH).
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Property Value Unit Source

Molecular Formula BBrClH - NIST

Molecular Weight 126.168 g/mol NIST

CAS Registry Number 74930-79-3 - NIST

Note: Further experimental data such as boiling point, melting point, and spectroscopic data for

bromochloroboranes are not readily available in the literature.

Synthesis of Bromochloroboranes
The most probable and established method for the synthesis of mixed boron halides is through

redistribution (scrambling) reactions between two different boron trihalides. For

bromochloroboranes, this would involve the reaction of boron trichloride (BCl₃) and boron

tribromide (BBr₃). The reaction proceeds through a series of equilibria to give a mixture of the

starting materials and the mixed halide products, BCl₂Br and BClBr₂.

Experimental Protocol (General)

A detailed, validated protocol for the synthesis of specific bromochloroboranes is not available.

The following is a generalized procedure based on known redistribution reactions of boron

halides:

In a dry, inert atmosphere (e.g., a glovebox or under a nitrogen or argon blanket), a reaction

vessel equipped with a magnetic stirrer and a means to control temperature is charged with

a stoichiometric mixture of boron trichloride (BCl₃) and boron tribromide (BBr₃) in a suitable

inert solvent (e.g., a halogenated hydrocarbon).

The reaction mixture is stirred at a controlled temperature (typically ranging from room

temperature to gentle heating) to allow the redistribution reaction to reach equilibrium.

The resulting mixture will contain BCl₃, BBr₃, BCl₂Br, and BClBr₂. The distribution of these

products depends on the initial stoichiometry and the reaction conditions.

Separation of the individual mixed halides is challenging due to their similar volatilities and

reactivities, and they are often used as a mixture in subsequent reactions.
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Boron Trichloride (BCl₃) Bromodichloroborane (BCl₂Br) + BBr₃

Boron Tribromide (BBr₃) Dibromochloroborane (BClBr₂) + BCl₃

 + BBr₃
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Caption: Redistribution reaction for the synthesis of bromochloroboranes.

Reactivity of Bromochloroboranes
The reactivity of bromochloroboranes is predicted to be similar to that of other boron halides,

characterized by their strong Lewis acidity.

4.1 Lewis Acidity

Boron trihalides are classic examples of Lewis acids. The acidity trend is generally observed as

BI₃ > BBr₃ > BCl₃ > BF₃. This trend is counterintuitive based on electronegativity alone but is

explained by the extent of π-backbonding from the halogen p-orbitals to the empty p-orbital of

the boron atom. Following this trend, bromochloroboranes are expected to be strong Lewis

acids, readily forming adducts with Lewis bases.

4.2 Reactions with Organic Substrates

Bromochloroboranes are anticipated to react with a variety of organic functional groups. The

general mechanism involves the initial coordination of the Lewis basic atom of the organic

substrate to the boron center, followed by nucleophilic attack and cleavage of a boron-halogen

bond.

Reaction with Alcohols: The reaction with alcohols is expected to proceed via initial adduct

formation, followed by the elimination of hydrogen halide to form alkoxyboranes.

Experimental Protocol (General - Reaction with an Alcohol)
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To a solution of the alcohol in an inert solvent under an inert atmosphere, a solution of the

bromochloroborane (or the in situ generated mixture) is added dropwise at a low

temperature (e.g., 0 °C or -78 °C).

The reaction mixture is allowed to warm to room temperature and stirred until the reaction is

complete (monitored by techniques such as NMR or IR spectroscopy).

Work-up typically involves quenching the reaction with water or a basic solution and

extracting the organic product.

Reaction with Amines: Similar to alcohols, amines will form stable adducts with

bromochloroboranes. Subsequent reaction can lead to the formation of aminoboranes.

Reaction with Carbonyl Compounds: Ketones and aldehydes will coordinate to the boron atom

through the carbonyl oxygen, activating the carbonyl group towards nucleophilic attack.

Reactants

Intermediate

Products
Alcohol (R-OH)

Lewis Acid-Base Adduct
[R-O(H)-BClBr₂]

Bromochloroborane (e.g., BClBr₂)

Alkoxyborane (R-O-BClBr)Elimination

Hydrogen Halide (HBr/HCl)

Elimination
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Caption: General reaction pathway of a bromochloroborane with an alcohol.

Applications in Organic Synthesis
While specific applications of bromochloroboranes are not well-documented, their properties as

strong Lewis acids suggest potential utility in various organic transformations, including:

Catalysis: As catalysts for reactions such as Friedel-Crafts alkylations and acylations.
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Cleavage of Ethers and Esters: The strong electrophilicity can facilitate the cleavage of C-O

bonds.

Reagents for Haloboration: Addition to alkenes and alkynes to introduce both a boron and a

halogen atom across the multiple bond.

Conclusion
Bromochloroboranes represent a class of mixed boron halides with high potential for reactivity,

primarily as strong Lewis acids. Due to a lack of extensive research and documentation, their

specific properties and synthetic applications remain largely unexplored in the public domain.

The information presented in this guide, based on the well-established chemistry of boron

halides, provides a foundational understanding for researchers and scientists interested in the

potential of these reactive intermediates. Further investigation into the synthesis, isolation, and

reactivity of specific bromochloroborane compounds is needed to fully elucidate their chemical

behavior and unlock their synthetic potential.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemistry of
Bromochloroboranes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13756965#literature-review-on-bromochloroborane-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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